Cas no 1427475-25-9 (Methyl5-Bromo-1h-1,2,3-Triazole-4-Carboxylate)

• Product Name: Methyl5-Bromo-1h-1,2,3-Triazole-4-Carboxylate
• CAS No: 1427475-25-9
• MF: C₄H₄BrN₃O₂
• MW: 205.997459411621
• MDL: MFCD23381099
• CID: 1057281
• Update Time: 2025-04-20

Methyl5-Bromo-1h-1,2,3-Triazole-4-Carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-Bromo-1H-1,2,3-triazole-4-carboxylate
• Methyl5-bromo-1h-1,2,3-triazole-4-carboxylate
• 7108AJ
• FCH2318561
• methyl 5-bromo-2H-triazole-4-carboxylate
• SY022386
• Methyl5-Bromo-1h-1,2,3-Triazole-4-Carboxylate

• MDL： MFCD23381099
• Inchi： 1S/C4H4BrN3O2/c1-10-4(9)2-3(5)7-8-6-2/h1H3,(H,6,7,8)
• InChI Key： IVGXTPMJNKWAHJ-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OC)=NNN=1

Computed Properties

• Exact Mass: 204.94900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 143
• Topological Polar Surface Area: 67.9

Experimental Properties

• PSA: 67.87000
• LogP: 0.35380